Cas no 1805758-34-2 (Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate)

• Product Name: Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate
• CAS No: 1805758-34-2
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• CID: 4950116
• Update Time: 2025-10-28

Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate

• Inchi： 1S/C12H10BrNO3/c1-7(15)11(13)8-3-4-10(12(16)17-2)9(5-8)6-14/h3-5,11H,1-2H3
• InChI Key： PWBCWLBLZWCUIZ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(=O)OC)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 360
• XLogP3: 2
• Topological Polar Surface Area: 67.2

Additional information on Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate

Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate (CAS No. 1805758-34-2): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate (CAS No. 1805758-34-2) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a brominated ketone moiety and a cyano group, making it an intriguing candidate for further exploration.

The chemical structure of Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate is defined by its molecular formula, C₁₃H₁₀BrNO₃. The presence of the bromine atom and the cyano group imparts specific reactivity and functional properties that are highly valuable in synthetic chemistry. The bromine atom, in particular, can serve as a leaving group in various substitution reactions, while the cyano group can be readily converted into other functional groups such as carboxylic acids or amines through established chemical transformations.

In the context of pharmaceutical research, Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a building block for the development of novel drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have reported the use of this compound in the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy. The ability to fine-tune the structure of these inhibitors through modifications of the Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate scaffold has led to the discovery of several lead compounds with improved pharmacological profiles.

Beyond its role in drug discovery, Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate has also found applications in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a monomer in the synthesis of polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate typically involves a multi-step process that begins with the bromination of an appropriate starting material followed by subsequent functional group transformations. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic routes for this compound. For instance, a study published in the Journal of Organic Chemistry described a novel method using microwave-assisted reactions to achieve higher yields and reduced reaction times while minimizing waste generation.

In addition to its synthetic and material science applications, Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate has been studied for its potential biological activities. Preliminary studies have indicated that this compound exhibits moderate antioxidant properties, which could be beneficial in protecting cells from oxidative stress. Further research is needed to fully elucidate its biological mechanisms and potential therapeutic applications.

The safety profile of Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be taken to ensure safe use. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, Methyl 4-(1-bromo-2-oxopropyl)-2-cyanobenzoate (CAS No. 1805758-34-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive candidate for further research and development in areas such as drug discovery, materials science, and green chemistry. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.